Cas no 51-66-1 (N-(4-Methoxyphenyl)acetamide)

• Product Name: N-(4-Methoxyphenyl)acetamide
• CAS No: 51-66-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00014963
• CID: 33535
• PubChem ID: 5827
• Update Time: 2025-05-20

N-(4-Methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenyl)acetamide
• 4-ACETAMIDOANISOLE
• 4-ACETANISIDIDE
• 4-ACETANISIDINE
• 4-METHOXYACETANILIDE
• ACETYL-P-ANISIDINE
• AURORA KA-3672
• N-ACETYL-P-ANISIDINE
• P-ACETANISIDIDE
• P-METHOXYACETANILIDE
• 4-(Acetylamino)anisole
• 4’-methoxy-acetanilid
• 4-Acetaniside
• Acetamide, N-(4-methoxyphenyl)-
• Acetanilide, 4'-methoxy-
• 4'-Methoxyacetanilide
• 2-methoxy-5-acetylamino-benzene
• 4‘-Methoxyacetanilide
• 4′-Methoxyacetanilide
• 4-acetylamino-anisole
• acetaniside
• Metacetin
• methyl ether of paracetamol
• N-Ac-4-methoxyaniline
• p-acetaniside
• para-methoxyacetanilide
• Methacetin
• p-Acetanisidine
• Aceto-p-anisidide
• N-Acetyl-p-methoxyaniline
• 13E468TFHP
• N-(4-Methoxy-phenyl)-acetamide
• XVAIDCNLVLTVFM-UHFFFAOYSA-N
• Acetamide,N-[4-(
• ACETANISIDIDE, P-
• SR-01000395318
• 13C-Methacetin
• N-(4-methoxyphenyl)ethanamide
• CHEBI:139354
• UNII-13E468TFHP
• NSC-4687
• SY078829
• NCGC00258683-01
• WLN: 1VMR DO1
• P-ACETANISIDINE [MI]
• AE-641/00642037
• BB 0323203
• EN300-15545
• EINECS 200-114-2
• SCHEMBL17955676
• NSC4687
• CAS-51-66-1
• DS-15877
• C8(13C)H11NO2
• AKOS000121469
• Aceto-p-anisidine
• FT-0671108
• SR-01000395318-1
• T9V
• DTXSID6026325
• p-acetamidoanisole
• HMS1783M19
• N-(4-Methoxyphenyl)acetic acid amide
• FT-0618905
• Methacetin-(methoxy-13C)
• N-(4-methoxyphenyl)-acetamide
• N-(p-Methoxyphenyl)acetamide
• A7614
• CHEMBL3183230
• 4'-methoxyacetanilid
• NCGC00248932-01
• NSC 4687
• SCHEMBL12015254
• DTXCID806325
• 51-66-1
• MFCD00014963
• SCHEMBL171415
• AMY824
• Tox21_201131
• A0019
• Z28138902
• F1962-0209
• N-(4-Methoxy-13C-phenyl)acetamide
• STK045687
• BRN 0387887
• InChI=1/C9H11NO2/c1-7(11)10-8-3-5-9(12-2)6-4-8/h3-6H,1-2H3,(H,10,11
• CS-0072050
• Q27251512
• AI3-00798
• 4-acetaminoanisole
• NS00002763
• A15080
• 4-13-00-01092 (Beilstein Handbook Reference)
• Methacetin; N-(4-Methoxyphenyl)acetamide; p-Acetanisidine

• MDL： MFCD00014963
• Inchi： 1S/C9H11NO2/c1-7(11)10-8-3-5-9(12-2)6-4-8/h3-6H,1-2H3,(H,10,11)
• InChI Key： XVAIDCNLVLTVFM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(C)=O
• BRN： 0387887

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Lavender powder
• Density: 1.127 g/cm3
• Melting Point: 128-130?°C(lit.)
• Boiling Point: 345.5°C at 760 mmHg
• Flash Point: 162.8°C
• Refractive Index: 1.557
• Water Partition Coefficient: 0.42 g/100 mL (20 oC)
• PSA: 38.33000
• LogP: 1.72660
• Vapor Pressure: 6.13E-05mmHg at 25°C
• Solubility: Soluble in hot water, benzene, ethanol and chloroform
• Merck: 14,51

N-(4-Methoxyphenyl)acetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：1
• Hazard Category Code： R36/38
• Safety Instruction： S36-S37/39-S26
• RTECS：AE8290000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/38
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(4-Methoxyphenyl)acetamide

N-(4-Methoxyphenyl)Acetamide: A Comprehensive Overview

N-(4-Methoxyphenyl)acetamide, also known by its CAS number 51-66-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an acetamide group with a methoxy-substituted phenyl ring. The methoxy group at the para position of the phenyl ring plays a crucial role in modulating the compound's physical and chemical properties, making it a valuable molecule for both academic and industrial research.

Recent studies have highlighted the potential of N-(4-methoxyphenyl)acetamide as a building block for drug development. Researchers have explored its ability to act as a ligand in metalloenzyme inhibitors, particularly in the context of combating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with metal ions like copper and zinc has been extensively studied, revealing its potential as a therapeutic agent in metal-mediated disorders.

In addition to its biomedical applications, N-(4-methoxyphenyl)acetamide has shown promise in the field of agrochemistry. Studies have demonstrated its efficacy as a plant growth regulator, capable of enhancing stress tolerance in crops under adverse environmental conditions. This property is particularly relevant in the context of climate change, where sustainable agricultural practices are increasingly important. The compound's ability to modulate plant hormone signaling pathways has been a focal point of recent research efforts.

The synthesis of N-(4-methoxyphenyl)acetamide has also been optimized in recent years, with green chemistry approaches gaining traction. Traditional methods often involved multi-step reactions with hazardous reagents; however, modern techniques now employ catalytic systems that reduce environmental impact while maintaining high yields. These advancements underscore the importance of sustainable practices in chemical synthesis.

From a structural perspective, N-(4-methoxyphenyl)acetamide exhibits interesting photophysical properties, making it a candidate for applications in optoelectronic materials. Research into its fluorescence behavior under different conditions has revealed potential uses in sensing and imaging technologies. The compound's ability to emit light upon excitation has been leveraged in the development of sensors for detecting heavy metals and other environmental pollutants.

Moreover, N-(4-methoxyphenyl)acetamide has been investigated for its role in catalytic processes. Its ability to act as a phase-transfer catalyst has been explored in various organic transformations, offering advantages over traditional catalysts due to its ease of preparation and recyclability. This property makes it an attractive option for industrial-scale reactions where efficiency and cost-effectiveness are paramount.

In conclusion, N-(4-methoxyphenyl)acetamide (CAS 51-66-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and tunable properties continue to drive innovative research, positioning it as a key molecule in both academic and industrial settings. As advancements in synthetic methods and application development progress, the future of this compound looks promising, with potential breakthroughs on the horizon.